Pentairon triyttrium dodecaoxide
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Pentairon triyttrium dodecaoxide, also known as iron yttrium oxide, is a ceramic material with the chemical formula Fe₅Y₃O₁₂. It belongs to a class of materials called garnet ferrites, which are known for their interesting magnetic and electrical properties.
Fe₅Y₃O₁₂ crystallizes in a cubic structure with a space group called Ia3d. This specific structure allows for the arrangement of iron (Fe) and yttrium (Y) cations in a particular way, influencing its magnetic properties [].
Research Applications:
Fe₅Y₃O₁₂ is being investigated for various scientific applications due to its unique properties. Here are some examples:
- Solid Oxide Fuel Cells (SOFCs): SOFCs are electrochemical devices that convert chemical energy into electrical energy. Research suggests that Fe₅Y₃O₁₂ has the potential to be used as an electrolyte material in SOFCs due to its good ionic conductivity and chemical stability at high temperatures [].
- Magnetic Materials: Fe₅Y₃O₁₂ exhibits interesting magnetic properties, such as ferrimagnetism, where different magnetic moments within the material cancel each other out, resulting in a net magnetization. This property makes Fe₅Y₃O₁₂ a potential candidate for various magnetic applications, including magnetic recording media and magnetic refrigeration [, ].
Pentairon triyttrium dodecaoxide, also known as iron yttrium oxide or yttrium iron garnet, is a complex oxide with the molecular formula and a CAS number of 12063-56-8. This compound features a crystalline structure typical of garnets, where iron and yttrium ions are arranged in a specific lattice configuration. It exhibits a green powder form with a melting point exceeding 1040°C and a density of approximately 5.11 g/mL at 25°C. Importantly, pentairon triyttrium dodecaoxide is insoluble in water, which influences its applications in various fields .
There is no current research available on the specific mechanism of action of pentairon triyttrium dodecaoxide. However, related materials like YIG have been studied for their magnetic properties. Depending on the specific crystal structure, pentairon triyttrium dodecaoxide might also exhibit interesting magnetic behaviors, but this remains speculative without further research [].
Several methods can be employed to synthesize pentairon triyttrium dodecaoxide:
- Solid-State Reaction: This involves mixing iron oxide and yttrium oxide powders at high temperatures (around 1000°C) to facilitate reaction and formation of the desired oxide.
- Sol-Gel Method: A more controlled approach that allows for the preparation of nanoparticles by hydrolyzing metal alkoxides in solution, followed by drying and calcination.
- Chemical Vapor Deposition: This method can produce thin films of the compound on substrates, which is useful for electronic applications.
Each method has its advantages concerning purity, particle size, and structural properties .
Pentairon triyttrium dodecaoxide finds utility in various fields:
- Magnetic Materials: Due to its ferrimagnetic properties, it is used in magnetic devices such as microwave filters and isolators.
- Optical Devices: Its unique optical characteristics make it suitable for laser applications and photonic devices.
- Biomedical
Interaction studies involving pentairon triyttrium dodecaoxide primarily focus on its magnetic and electronic properties when combined with other materials. Research indicates that doping this compound with different metal ions can modify its magnetic behavior and enhance its performance in electronic applications. Additionally, studies on its interaction with biological molecules are crucial for assessing its potential biomedical applications.
Pentairon triyttrium dodecaoxide shares similarities with several other compounds, particularly those within the garnet family. Here are some comparable compounds:
| Compound Name | Molecular Formula | Key Characteristics |
|---|---|---|
| Yttrium Iron Garnet | Excellent optical properties; used in lasers | |
| Lanthanum Iron Garnet | Similar magnetic properties; used in microwave devices | |
| Bismuth Iron Garnet | Exhibits high magneto-optical effects |
Uniqueness: Pentairon triyttrium dodecaoxide is unique due to its specific combination of iron and yttrium ions, which imparts distinct magnetic properties not found in other garnets. Its synthesis methods also allow for the tailoring of physical properties for specialized applications .
The discovery of pentairon triyttrium dodecaoxide (Y₃Fe₅O₁₂), commonly referred to as yttrium iron garnet (YIG), marked a pivotal moment in materials science. First synthesized by Geller and Gilleo in 1957, YIG emerged as a paradigmatic ferrimagnetic insulator with exceptional low-damping magnetic properties. Early research focused on its crystallographic structure, revealing a body-centered cubic lattice with yttrium ions occupying dodecahedral sites and iron ions distributed across octahedral and tetrahedral positions.
The material’s significance grew as its applications expanded into microwave devices and magneto-optical systems. By the 1960s, YIG became integral to microwave resonators and filters, leveraging its high Verdet constant and narrow magnetic linewidths. Pioneering work by Geller and colleagues established YIG as a model system for studying ferrimagnetism, laying the foundation for modern spintronic research.
Key Milestones in YIG Development
Milestones in Crystallographic Characterization Methodologies
Advancements in crystallographic techniques have been central to understanding YIG’s properties. Initial structural refinements by Geller and Gilleo utilized single-crystal X-ray diffraction, resolving the distribution of Fe³⁺ ions across octahedral (16a) and tetrahedral (24d) sites. Later refinements by Batt and Post (1962) and Euler and Bruce (1990s) improved precision in oxygen coordination parameters, revealing subtle distortions in the garnet lattice.
The advent of Rietveld refinement revolutionized powder diffraction analysis, enabling quantitative phase identification and site occupancy determination. Recent studies employ synchrotron X-ray diffraction and neutron scattering to probe interfacial magnetic profiles in thin films, revealing temperature-dependent spin-wave dynamics.
Evolution of Characterization Techniques
| Method | Application | Impact |
|---|---|---|
| Single-crystal XRD (1957) | Site occupancy determination | Established Fe³⁺ distribution |
| Rietveld refinement (1960s) | Quantitative phase analysis | Enabled polycrystalline studies |
| Neutron reflectivity (2010s) | Interfacial magnetization mapping | Clarified spin-wave propagation |
| Micro-focused Brillouin spectroscopy (2010s) | Nanoscale magnon dynamics | Demonstrated sub-micron spin-wave transport |
Paradigm Shifts in Understanding Exchange-Coupled Systems
The magnetic behavior of YIG arises from superexchange interactions between Fe³⁺ ions. Early models assumed nearest-neighbor interactions, but recent density-functional theory (DFT) studies reveal longer-range coupling and Dzyaloshinskii-Moriya interactions. These findings explain the material’s low spin-wave damping and non-collinear spin textures.
Exchange Interaction Parameters in YIG
| Interaction Type | Magnitude (meV) | Key Pairs | Reference |
|---|---|---|---|
| Isotropic exchange | 10–40 | Fe³⁺ (tetrahedral-octahedral) | |
| DMI (Dzyaloshinskii-Moriya) | 1–5 | Fe³⁺ (octahedral-octahedral) | |
| Anisotropy | 0.1–1 | Fe³⁺ (octahedral) |
Modern spin-wave theories incorporate these interactions to model magnon dispersion across the Brillouin zone, resolving long-standing discrepancies in optical magnon modes. These insights are critical for designing magnonic devices, where spin-wave propagation depends on precise control of exchange parameters.
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